![molecular formula C5H8ClN3O2S B2766980 4-Aminopyridine-2-sulfonamide;hydrochloride CAS No. 2171804-70-7](/img/structure/B2766980.png)
4-Aminopyridine-2-sulfonamide;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Aminopyridine-2-sulfonamide;hydrochloride is a chemical compound that has been widely investigated for its potential therapeutic applications. It is a derivative of pyridine, which is a heterocyclic compound containing a ring of five atoms, including one nitrogen atom. This chemical compound has been found to have several interesting properties that make it a promising candidate for various scientific research applications.
Scientific Research Applications
Complexation with Metals
Research has demonstrated the potential of sulfonylated compounds like tosylated 4-aminopyridine (a derivative of 4-Aminopyridine-2-sulfonamide hydrochloride) in complexing with metals such as Nickel (II) and Iron (II). This synthesis and complexation process could significantly increase the biological and catalytic potential of the ligand in pharmaceutical and chemical industries. The coordination of these complexes suggests a pathway for electron transfer from the ligand to the metal's d-orbitals, indicating promising applications in catalysis and drug development (Orie, Duru, & Ngochindo, 2021).
Structural Analysis and Polymorphism
The crystal and molecular structures of forms of 4-amino-N-2-pyridinylbenzenesulfonamide (sulfapyridine) have been analyzed, showcasing the compound's polymorphism. This analysis provides insight into the molecule's conformational variety and its implications for pharmaceutical development. Understanding these structures aids in designing more effective and stable drug forms (Bar & Bernstein, 1985).
Inhibition of Carbonic Anhydrase
Novel acridine and bis acridine sulfonamides derived from 4-Aminopyridine-2-sulfonamide have shown effective inhibitory activity against the cytosolic carbonic anhydrase isoforms II and VII. This inhibition suggests potential therapeutic applications in managing conditions where modulation of carbonic anhydrase activity is beneficial, such as glaucoma, epilepsy, and certain types of edema (Ulus et al., 2013).
Heterocyclic Compounds Synthesis
4-Aminopyridine-2-sulfonamide serves as a precursor in the synthesis of heterocyclic compounds, such as imidazopyridinyl and imidazothiazolyl sulfonamides. These compounds have potential applications in developing new pharmaceuticals and agrochemicals due to their unique structural and chemical properties (Rozentsveig et al., 2013).
Environmental Degradation of Sulfonamides
Studies on the environmental degradation of sulfonamides, including compounds similar to 4-Aminopyridine-2-sulfonamide, reveal mechanisms like electron beam irradiation for removing these emerging pollutants from aquatic environments. Understanding these processes is crucial for mitigating the environmental impact of sulfonamides, highlighting the compound's relevance beyond pharmaceuticals to environmental science (Zhu et al., 2021).
Mechanism of Action
Target of Action
The primary target of 4-Aminopyridine-2-sulfonamide Hydrochloride is the potassium channel . Potassium channels play a crucial role in maintaining the electrical activity of cells, particularly in neurons and muscle cells. They are responsible for the repolarization phase of action potentials, which is essential for the proper functioning of the nervous system .
Mode of Action
4-Aminopyridine-2-sulfonamide Hydrochloride acts as a blocker of the potassium channel . It binds to the potassium channels, inhibiting their function and thereby prolonging the duration of action potentials in axons due to delayed repolarization . This results in an increased release of neurotransmitters, enhancing nerve conduction .
Biochemical Pathways
The compound affects the potassium conductance pathway . By blocking the potassium channels, it disrupts the normal flow of potassium ions, which can lead to changes in the electrical properties of the cell membrane. This can affect various downstream processes, including the firing of action potentials and the release of neurotransmitters .
Result of Action
The blocking of potassium channels by 4-Aminopyridine-2-sulfonamide Hydrochloride can lead to a variety of molecular and cellular effects. Most notably, it can enhance nerve conduction, which can be beneficial in conditions where nerve conduction is impaired . It can also lead to overexcitation of neurons, which can result in symptoms such as seizures .
Biochemical Analysis
Biochemical Properties
4-Aminopyridine-2-sulfonamide hydrochloride is known for its solubility and propensity for lipid interactions . It has an affinity for selective receptor binding, which allows it to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific biochemical context in which the compound is used .
Cellular Effects
The cellular effects of 4-Aminopyridine-2-sulfonamide hydrochloride are diverse and depend on the type of cell and cellular processes involved. It has been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of 4-Aminopyridine-2-sulfonamide hydrochloride involves the inhibition of voltage-gated potassium channels . This results in the elongation of action potentials and heightened release of neurotransmitters, facilitating enhanced neuronal signaling .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 4-Aminopyridine-2-sulfonamide hydrochloride can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of 4-Aminopyridine-2-sulfonamide hydrochloride vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
4-Aminopyridine-2-sulfonamide hydrochloride is involved in various metabolic pathways. It interacts with several enzymes or cofactors, and can also affect metabolic flux or metabolite levels .
Transport and Distribution
4-Aminopyridine-2-sulfonamide hydrochloride is transported and distributed within cells and tissues in a manner that depends on the specific biochemical context . It can interact with various transporters or binding proteins, and can also affect its localization or accumulation .
Subcellular Localization
The subcellular localization of 4-Aminopyridine-2-sulfonamide hydrochloride and any effects on its activity or function can vary depending on the specific cellular context . This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Properties
IUPAC Name |
4-aminopyridine-2-sulfonamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2S.ClH/c6-4-1-2-8-5(3-4)11(7,9)10;/h1-3H,(H2,6,8)(H2,7,9,10);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPXMENIZUZVFTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1N)S(=O)(=O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2171804-70-7 |
Source
|
Record name | 4-aminopyridine-2-sulfonamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.